Cas no 801321-06-2 (9H-FLUORENE, 2,7-DIBROMO-9,9-BIS[4-[(3,7-DIMETHYLOCTYL)OXY]PHENYL]-)

• Product name: 9H-FLUORENE, 2,7-DIBROMO-9,9-BIS[4-[(3,7-DIMETHYLOCTYL)OXY]PHENYL]-
• CAS No: 801321-06-2
• MF: C₄₅H₅₆O₂Br₂
• MW: 788.733
• CID: 3332837
• PubChem ID: 69630952

9H-FLUORENE, 2,7-DIBROMO-9,9-BIS[4-[(3,7-DIMETHYLOCTYL)OXY]PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 9H-FLUORENE, 2,7-DIBROMO-9,9-BIS[4-[(3,7-DIMETHYLOCTYL)OXY]PHENYL]-
• ALUWFIYNVNRGLU-UHFFFAOYSA-N
• 2,7-Dibromo-9,9-bis(4-((3,7-dimethyloctyl)oxy)phenyl)-9H-fluorene
• 2,7-dibromo-9,9-bis[4-(3,7-dimethyloctyloxy)phenyl]fluorene
• 801321-06-2
• SCHEMBL5999278

• Inchi： InChI=1S/C45H56Br2O2/c1-31(2)9-7-11-33(5)25-27-48-39-19-13-35(14-20-39)45(43-29-37(46)17-23-41(43)42-24-18-38(47)30-44(42)45)36-15-21-40(22-16-36)49-28-26-34(6)12-8-10-32(3)4/h13-24,29-34H,7-12,25-28H2,1-6H3
• InChI Key： ALUWFIYNVNRGLU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 788.26266Da
• Monoisotopic Mass: 786.26471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 18
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.2
• Topological Polar Surface Area: 18.5Ų